Cas no 1379344-86-1 (Benzene, 1-azido-3,5-diiodo-)

• Product Name: Benzene, 1-azido-3,5-diiodo-
• CAS No: 1379344-86-1
• MF: C₆H₃I₂N₃
• MW: 370.917064905167
• CID: 6049236
• Update Time: 2025-05-19

Benzene, 1-azido-3,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-3,5-diiodo-

• Inchi： 1S/C6H3I2N3/c7-4-1-5(8)3-6(2-4)10-11-9/h1-3H
• InChI Key： CQWGNHMKDKNPNS-UHFFFAOYSA-N
• SMILES： N(C1C=C(I)C=C(I)C=1)=[N+]=[N-]

Additional information on Benzene, 1-azido-3,5-diiodo-

Benzene, 1-Azido-3,5-Diiodo: A Comprehensive Overview

Benzene, 1-azido-3,5-diiodo (CAS No. 1379344-86-1) is a highly specialized aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with an azide group (-N₃) at the 1-position and iodine atoms at the 3 and 5 positions. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of benzene, 1-azido-3,5-diiodo involves advanced organic chemistry techniques. Typically, the starting material is iodobenzene, which undergoes a series of substitution reactions to introduce the azide group and additional iodine atoms. The azide group is introduced via a nucleophilic aromatic substitution reaction, which requires specific conditions to ensure regioselectivity. The presence of electron-withdrawing groups like iodine facilitates this substitution by activating the aromatic ring toward nucleophilic attack. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process, making it more accessible for large-scale production.

One of the most notable applications of benzene, 1-azido-3,5-diiodo is in click chemistry. The azide group is a key component in the Huisgen cycloaddition reaction, which forms stable triazole rings upon reaction with alkyne groups. This property has been exploited in drug discovery and materials science to create bioconjugates and functional polymers with tailored properties. For instance, researchers have utilized this compound to develop stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature.

In addition to its role in click chemistry, benzene, 1-azido-3,5-diiodo has shown promise in radiation therapy applications. The iodine substituents make the compound radiopaque under X-ray imaging conditions, enabling its use as a contrast agent in diagnostic imaging. Furthermore, studies have explored its potential as a radiosensitizer in cancer treatment. The ability of iodine atoms to enhance radiation-induced DNA damage could improve the efficacy of radiotherapy while minimizing side effects on healthy tissues.

The physical properties of benzene, 1-azido-3,5-diiodo are also worth noting. Its high molecular weight due to the presence of two iodine atoms contributes to its relatively high density compared to other benzene derivatives. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in organic synthesis reactions that require homogeneous mixing.

Recent research has focused on optimizing the stability and reactivity of benzene, 1-azido-3,5-diiodo. Studies have shown that steric hindrance between the azide group and iodine atoms can influence reaction kinetics. To address this issue, scientists have developed modified synthesis pathways that minimize steric interactions while maintaining the desired chemical functionality. These advancements have paved the way for more efficient utilization of the compound in various applications.

In conclusion, benzene, 1-azido-3,5-diiodo (CAS No. 1379344-86-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables applications in click chemistry, radiation therapy contrast agents, and advanced materials development. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.